Cas no 444-41-7 (Benzenamine, 2,4-dinitro-6-(trifluoromethyl)-)

• Product Name: Benzenamine, 2,4-dinitro-6-(trifluoromethyl)-
• CAS No: 444-41-7
• MF: C₇H₄F₃N₃O₄
• MW: 251.119571685791
• MDL: MFCD22053299
• CID: 323910
• PubChem ID: 12901591
• Update Time: 2025-09-21

Benzenamine, 2,4-dinitro-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,4-dinitro-6-(trifluoromethyl)-
• 2,4-dinitro-6-(trifluoromethyl)aniline
• 2,4-Dinitro-6-trifluormethyl-anilin
• VBXPHDBFAZDZOB-UHFFFAOYSA-N
• MFCD22053299
• 444-41-7
• DTXSID60512573
• SCHEMBL4914101

• MDL： MFCD22053299
• Inchi： 1S/C7H4F3N3O4/c8-7(9,10)4-1-3(12(14)15)2-5(6(4)11)13(16)17/h1-2H,11H2
• InChI Key： VBXPHDBFAZDZOB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C=1N)[N+](=O)[O-])[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 251.01539010g/mol
• Monoisotopic Mass: 251.01539010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 118Ų